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Compound of Interest

Compound Name: Sodium 3-Bromopropanesulfonate

Cat. No.: B1292497 Get Quote

Sodium 3-Bromopropanesulfonate: A Technical
Guide for Researchers
This technical guide provides an in-depth overview of Sodium 3-Bromopropanesulfonate, a

versatile reagent with applications in organic synthesis and the pharmaceutical sciences. The

document details its chemical identity, properties, and provides a representative synthetic

protocol.

Chemical Identity: Synonyms and Alternative Names
Sodium 3-Bromopropanesulfonate is known by a variety of names in the chemical literature

and commercial catalogs. Accurate identification is crucial for sourcing and regulatory

compliance. The compound is systematically named as the sodium salt of 3-bromo-1-

propanesulfonic acid.

Common synonyms and alternative names include:

3-Bromopropanesulfonic acid sodium salt

Sodium 3-bromo-1-propanesulfonate

3-Bromo-1-propanesulfonic acid, sodium salt

Sodium 3-bromopropanesulphonate
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NSC 145419

The Chemical Abstracts Service (CAS) Registry Number for this compound is 55788-44-8.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Sodium 3-
Bromopropanesulfonate is essential for its proper handling, storage, and application in

experimental work. The following table summarizes key quantitative data for this compound.

Property Value Reference

Molecular Formula C₃H₆BrNaO₃S [1]

Molecular Weight 225.04 g/mol [1]

Appearance
White to light yellow powder or

crystals

Melting Point 257-262 °C (decomposes)

Solubility Soluble in water

Purity Typically ≥97% or ≥98% [2]

Storage Temperature

Room temperature,

recommended to be stored in

a cool, dark place (<15°C)

Applications in Research and Drug Development
Sodium 3-Bromopropanesulfonate serves as a valuable building block in organic synthesis

due to its bifunctional nature, possessing both a reactive bromine atom and a hydrophilic

sulfonate group. This unique structure allows for its use in the synthesis of a variety of more

complex molecules.

In the realm of drug development, one of the key applications of sulfonate salts, in general, is

to enhance the solubility of pharmaceutical compounds.[3] By introducing a sulfonate moiety,

the aqueous solubility of a drug candidate can be significantly improved, which can lead to

better bioavailability. While specific examples involving Sodium 3-Bromopropanesulfonate in
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marketed drugs are not readily available in the public domain, its role as a versatile synthetic

intermediate suggests its potential utility in the synthesis of novel pharmaceutical agents.

Currently, there is no direct evidence in the reviewed literature linking Sodium 3-
Bromopropanesulfonate to the modulation of specific signaling pathways. Its primary role

appears to be as a synthetic tool rather than a biologically active modulator.

Experimental Protocols
Detailed experimental protocols for the specific use of Sodium 3-Bromopropanesulfonate are

often proprietary or published within specific patent literature. However, a representative

procedure for the synthesis of a closely related and structurally similar compound, Sodium 2-

bromoethanesulfonate, can provide valuable insight into the general synthetic methodology.

This procedure is adapted from a well-established source.[4]

Synthesis of a Representative Alkyl Bromide Sulfonate

This protocol describes the synthesis of Sodium 2-bromoethanesulfonate, which follows a

similar synthetic logic to that of Sodium 3-Bromopropanesulfonate.

Materials:

Ethylene dibromide

Anhydrous sodium sulfite

95% Ethanol

Water

Procedure:

In a 5-liter round-bottomed flask equipped with a mechanical stirrer, reflux condenser, and a

separatory funnel, combine 615 g (3.3 moles) of ethylene dibromide, 1250 mL of 95%

ethanol, and 450 mL of water.[4]

Initiate stirring and heat the mixture to boiling.[4]
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Prepare a solution of 125 g (1 mole) of anhydrous sodium sulfite in 450 mL of water. Add this

solution to the boiling reaction mixture through the separatory funnel over a period of

approximately two hours.[4]

After the addition is complete, continue to boil the mixture under reflux for an additional two

hours.[4]

Reconfigure the condenser for distillation and remove the ethanol and unreacted ethylene

dibromide by distillation.[4]

Transfer the remaining aqueous solution to a large evaporating dish and evaporate to

dryness on a water bath.[4]

Extract the resulting solid residue with 2 liters of boiling 95% ethanol to separate the sodium

2-bromoethanesulfonate from inorganic salts like sodium bromide and unreacted sodium

sulfite.[4]

Allow the hot ethanol extract to cool, which will cause the product to crystallize.[4] The

mother liquor can be used for a second extraction of the residue to improve the yield.[4]

The crude product can be further purified by recrystallization from 95% ethanol and dried in

an oven at 110 °C.[4]

Note: A large excess of the dibromoalkane is used to minimize the formation of the disulfonated

byproduct.[4] The concentration of the alcohol in the reaction mixture is a critical parameter for

achieving good yields.[4]

Workflow and Process Visualization
The following diagrams illustrate the logical flow of the synthesis described in the experimental

protocol.
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Reaction Setup

Product Isolation and Purification

Combine Ethylene Dibromide,
Ethanol, and Water Heat to Boiling Slowly Add Sulfite Solution

Prepare Sodium Sulfite Solution

Reflux for 2 hours Distill off Ethanol
and Excess Ethylene Dibromide Evaporate Aqueous Solution Extract with Hot Ethanol Crystallize Product Recrystallize (Optional)

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps in the synthesis of a representative alkyl

bromide sulfonate.
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Starting Materials
(Dibromoalkane, Sodium Sulfite)

Nucleophilic Substitution Reaction
in Aqueous Ethanol

Crude Product Mixture
(Product, Salts, Unreacted Reagents)

Selective Extraction
with Hot Ethanol

Purified Crystalline Product
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Caption: A diagram showing the logical progression from starting materials to the purified final

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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